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Compound of Interest

Compound Name: Iron(lll) oxalate hexahydrate

Cat. No.: B1143021

Technical Guide: Iron(lll) Oxalate Hexahydrate
Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of iron(lll) oxalate hexahydrate powder. It includes key data, experimental
protocols, and visualizations to support research and development activities.

Physical Appearance

Iron(lll) oxalate hexahydrate is a crystalline powder. The color is consistently reported as a
yellow-green or lime green.[1][2][3][4] It may also be found in the form of green or yellow
chunks.[3][5] The compound is generally described as odorless.

Physicochemical Properties

A summary of the key quantitative data for iron(lll) oxalate hexahydrate is presented in the
table below. It is important to note that there are some discrepancies in the reported solubility in
water, with some sources describing it as soluble and others as slightly soluble.
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Property Value Source(s)
Molecular Formula Fe2(C204)3:-6H20 [11161[7]
Molecular Weight 483.84 g/mol [1][5][6]
Melting Point 100 °C (decomposes) [1][5]
Solubility in Water Soluble / Slightly Soluble [2][8]
Appearance Greenlyellow powder or (1]
chunks
CAS Number 166897-40-1 [6]

Synthesis Protocol

The following is a representative experimental protocol for the synthesis of iron(lll) oxalate,
which is often generated as an intermediate in the production of other coordination compounds
like potassium ferrioxalate. This protocol is adapted from established laboratory procedures.[9]
[10]

Objective: To synthesize iron(lll) oxalate from ferric chloride.

Materials:

Ferric chloride (FeCls)

e Potassium hydroxide (KOH)

¢ Oxalic acid dihydrate ((COOH)2:2H20)
» Deionized water

» Beakers

e Stirring rod

 Filtration apparatus (funnel, filter paper)
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e Heating plate

Procedure:

o Preparation of Ferric Hydroxide:

Dissolve a calculated amount of ferric chloride in deionized water in a beaker.

[¢]

o In a separate beaker, prepare a solution of potassium hydroxide.

o Slowly add the potassium hydroxide solution to the ferric chloride solution while stirring
continuously. A brown precipitate of ferric hydroxide (Fe(OH)s) will form.

o Filter the ferric hydroxide precipitate and wash it thoroughly with hot deionized water to
remove any unreacted salts.

o Formation of Iron(lll) Oxalate:

[¢]

Prepare a solution of oxalic acid dihydrate in deionized water.

[¢]

Add the freshly prepared ferric hydroxide precipitate to the oxalic acid solution in small
portions while stirring.

o

The ferric hydroxide will dissolve to form a green solution of iron(lll) oxalate.

[e]

The reaction is: 2Fe(OH)s + 3(COOH)2:2H20 - Fe2(C204)3 + 12H20.[10]
e |solation (Optional):

o For the isolation of related complex salts like potassium ferrioxalate, a potassium salt is
added, and the product is precipitated from the solution, often with the addition of ethanol.

Experimental Workflow and Reaction Pathways

The synthesis and decomposition of iron(lll) oxalate hexahydrate involve key chemical
transformations that can be visualized to understand the logical relationships between the
reactants, intermediates, and products.
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Synthesis of Iron(lll) Oxalate

The following diagram illustrates the two-step synthesis process described in the protocol
above, starting from ferric chloride.

+ KOH

Ferric Chloride (FeCls)

| P
Potassium Hydroxide (KOH) |—>

| »| Iron(lll) Oxalate (Fe2(C204)3)

Ferric Hydroxide (Fe(OH)s3) + Oxalic Acid

Oxalic Acid ((COOH)2)

Click to download full resolution via product page

Caption: Synthesis pathway of Iron(lll) Oxalate.

Thermal Decomposition of Iron(lll) Oxalate Hexahydrate

The thermal decomposition of iron(lll) oxalate hexahydrate is a multi-step process. Initially, it
undergoes dehydration, followed by the decomposition of the anhydrous salt to ferrous oxalate,
and finally to iron oxides.[11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1.ianleake.com [ianleake.com]
e 2. Ferric oxalate - Wikipedia [en.wikipedia.org]

e 3. CHEM 178L Fall 2015 - Yusuf Hussain - LabArchives, Your Electronic Lab Notebook
[mynotebook.labarchives.com]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1143021?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143021?utm_src=pdf-custom-synthesis
https://www.ianleake.com/pages/manufacturing-ferric-oxalate
https://en.wikipedia.org/wiki/Ferric_oxalate
https://mynotebook.labarchives.com/share/CHEM%20178L%20Fall%202015%20-%20Yusuf%20Hussain/MTM5LjF8MTEyMjYzLzEwNy9UcmVlTm9kZS8yNTA1OTEzOTMxfDM1My4x
https://mynotebook.labarchives.com/share/CHEM%20178L%20Fall%202015%20-%20Yusuf%20Hussain/MTM5LjF8MTEyMjYzLzEwNy9UcmVlTm9kZS8yNTA1OTEzOTMxfDM1My4x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4. americanelements.com [americanelements.com]

5. Iron (Ill) Oxalate | Iron(lll) oxalate hexahydrate | C6Fe2012 - 6H20 - Ereztech
[ereztech.com]

6. Iron (Ill) Oxalate Hexahydrate - ProChem, Inc. [prochemonline.com]
7. strem.com [strem.com]

8. agqueous solution - Water solubility of different types of Iron Ill - Chemistry Stack Exchange
[chemistry.stackexchange.com]

9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
10. byjus.com [byjus.com]
11. researchgate.net [researchgate.net]

12. Thermal Decomposition Process of FeC204. 2H20 in the Air (2013) | Zai Zhi Yang | 1
Citations [scispace.com]

To cite this document: BenchChem. [Physical appearance of Iron(lll) oxalate hexahydrate
powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143021#physical-appearance-of-iron-iii-oxalate-
hexahydrate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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